Cas no 380626-14-2 (N-(5-Fluoro-2-methylphenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide)

• Product Name: N-(5-Fluoro-2-methylphenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide
• CAS No: 380626-14-2
• MF: C₁₈H₂₁FN₄O
• MW: 328.383947134018
• CID: 6630057
• PubChem ID: 4568965
• Update Time: 2025-10-28

N-(5-Fluoro-2-methylphenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• Z46218938
• MLS000721777
• N-(5-fluoro-2-methylphenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide
• CHEMBL1366798
• N-(5-fluoro-2-methylphenyl)-2-(4-pyridin-2-ylpiperazin-1-yl)acetamide
• AKOS001307955
• SMR000336928
• HMS2718H09
• 380626-14-2
• JS-1910
• N-(5-fluoro-2-methylphenyl)-2-[4-(2-pyridinyl)piperazino]acetamide
• 1-Piperazineacetamide, N-(5-fluoro-2-methylphenyl)-4-(2-pyridinyl)-
• N-(5-Fluoro-2-methylphenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide

• Inchi： 1S/C18H21FN4O/c1-14-5-6-15(19)12-16(14)21-18(24)13-22-8-10-23(11-9-22)17-4-2-3-7-20-17/h2-7,12H,8-11,13H2,1H3,(H,21,24)
• InChI Key： JNCJVINHYDUXLL-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)NC(CN1CCN(C2C=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 328.16993947g/mol
• Monoisotopic Mass: 328.16993947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Boiling Point: 513.9±50.0 °C(Predicted)
• pka: 13.83±0.70(Predicted)

Additional information on N-(5-Fluoro-2-methylphenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide

Introduction to N-(5-Fluoro-2-methylphenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide (CAS No. 380626-14-2)

N-(5-Fluoro-2-methylphenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by its CAS number 380626-14-2, represents a promising candidate for further exploration in drug development, particularly in the quest to identify novel therapeutic agents for various diseases.

The molecular structure of N-(5-Fluoro-2-methylphenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide is characterized by a combination of aromatic and heterocyclic rings, which contributes to its complex biological activity. The presence of a fluoro substituent on the phenyl ring enhances the compound's metabolic stability and binding affinity, making it an attractive scaffold for medicinal chemistry applications. Additionally, the piperazine moiety introduces a polar functional group that can interact with biological targets, thereby influencing its pharmacological profile.

In recent years, there has been a surge in research focused on developing new treatments for neurological and psychiatric disorders. Compounds containing piperazine derivatives have shown particular promise in this area due to their ability to modulate neurotransmitter systems. N-(5-Fluoro-2-methylphenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide is no exception, as it combines the benefits of both fluoroaromatic and piperazine structures, which are known to enhance drug efficacy and selectivity.

The synthesis of N-(5-Fluoro-2-methylphenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoro group at the 5-position of the phenyl ring is particularly critical, as it significantly impacts the compound's pharmacokinetic properties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently.

Evaluation of N-(5-Fluoro-2-methylphenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide in preclinical studies has revealed intriguing biological activities. Initial assays suggest that this compound exhibits potent binding affinity for certain neurotransmitter receptors, which could make it a viable candidate for treating conditions such as depression and anxiety. Furthermore, its structural features may contribute to reduced side effects compared to existing treatments, offering a significant therapeutic advantage.

The role of computational modeling in understanding the pharmacological properties of N-(5-Fluoro-2-methylphenyl)-2-[4-(pyridin-2-y)piperazin-1-y)acetamide has been increasingly recognized. Molecular docking studies have been conducted to predict how this compound interacts with target proteins, providing valuable insights into its mechanism of action. These simulations have helped researchers refine the structure further to optimize its binding properties and improve its overall efficacy.

The potential applications of N-(5-fluoro-methylphenl ong>) - 2 - [ 4 - ( pyridin - 2 - yl) piperazin - 1 - yl) acetamid) extend beyond neurological disorders. Emerging research suggests that this compound may also have utility in treating inflammatory diseases and cancer by modulating specific signaling pathways. The versatility of its chemical framework allows for modifications that could tailor its therapeutic effects to different medical needs.

In conclusion, N-(5-fluoro- 2 - methylphenl ong>) - 2 - [ 4 - ( pyridin - 2 - yl) piperazi





















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etamid
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). represents a promising area of research with significant potential for developing novel therapeutics. Its unique structural features and demonstrated biological activities make it a valuable compound for further investigation in both academic and industrial settings.